Cas no 1261752-46-8 (6-Bromo-1-(difluoromethyl)naphthalene)

• Product Name: 6-Bromo-1-(difluoromethyl)naphthalene
• CAS No: 1261752-46-8
• MF: C₁₁H₇BrF₂
• MW: 257.074089288712
• CID: 4797650
• Update Time: 2025-09-20

6-Bromo-1-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-(difluoromethyl)naphthalene

• Inchi： 1S/C11H7BrF2/c12-8-4-5-9-7(6-8)2-1-3-10(9)11(13)14/h1-6,11H
• InChI Key： BGOYFCDOTSAREJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(F)F)C=CC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 6-Bromo-1-(difluoromethyl)naphthalene

6-Bromo-1-(difluoromethyl)naphthalene: A Comprehensive Overview

6-Bromo-1-(difluoromethyl)naphthalene, also known by its CAS number 1261752-46-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a bromine atom at the 6-position and a difluoromethyl group at the 1-position. The combination of these substituents imparts unique electronic and structural properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 6-Bromo-1-(difluoromethyl)naphthalene typically involves multi-step organic reactions, often utilizing electrophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are critical for scaling up production. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions and improve yield.

In terms of physical properties, 6-Bromo-1-(difluoromethyl)naphthalene exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its electronic structure, influenced by the electron-withdrawing bromine and difluoromethyl groups, makes it an interesting candidate for applications in optoelectronics. The compound has been studied for its potential use in organic light-emitting diodes (OLEDs) due to its ability to emit light in the visible spectrum when excited.

Recent studies have delved into the photophysical properties of 6-Bromo-1-(difluoromethyl)naphthalene, revealing its high quantum yield and stability under UV irradiation. These properties make it a promising material for applications in sensors and imaging technologies. Additionally, the compound has shown potential as a building block for more complex molecular architectures, such as polymers and supramolecular assemblies.

The biological activity of 6-Bromo-1-(difluoromethyl)naphthalene has also been explored, particularly in the context of drug discovery. Early-stage research indicates that this compound may exhibit anti-inflammatory and antioxidant properties, though further studies are required to validate these findings. Its unique structure could potentially serve as a scaffold for developing novel therapeutic agents.

In conclusion, 6-Bromo-1-(difluoromethyl)naphthalene is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as an important molecule in contemporary chemical research.